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Compound of Interest

Compound Name: Chromite (Cr2FeO4)

Cat. No.: B1603488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of thermodynamic models for chromite (FeCr₂O₄),

validated against experimental data. Understanding the thermodynamic stability and phase

relationships of chromite is crucial for various applications, from metallurgical processes to

geological studies. This document summarizes key experimental findings and compares them

with predictions from established thermodynamic modeling software, offering a valuable

resource for researchers in the field.

Data Presentation: Thermodynamic Properties and
Phase Equilibria
The validation of thermodynamic models relies on accurate experimental data. Below are

tables summarizing key thermodynamic properties and phase equilibria of chromite, comparing

experimental measurements with predictions from thermodynamic databases and software like

FactSage and those using the CALPHAD (Calculation of Phase Diagrams) method.

Table 1: Comparison of Experimentally Measured and Model-Predicted Thermodynamic

Properties of Chromite (FeCr₂O₄)
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Thermodynamic
Property

Experimental Value
Thermodynamic
Model Prediction

Reference

Standard Gibbs Free

Energy of Formation

(ΔfG°) at 298.15 K

-1339.40 kJ·mol⁻¹ [1]

Heat Capacity (Cp) at

High Temperatures

Data available from

differential scanning

calorimetry

Maier-Kelley

equations fitted to

experimental data

[1]

Table 2: Validation of FactSage Thermodynamic Model with Experimental Data for Chromite

Reduction

Temperature (°C)
Experimental
Observation

FactSage
Prediction

Reference

800-1100

Gradual decrease in

chromite and solid

carbon proportions

Consistent with

experimental trends
[2]

1200 (after 30 min)
Alloy/slag mass ratio

of 1.16

Alloy/slag mass ratio

of 1.17
[2]

1300 (after 2 hours)
Close to equilibrium

values

Predicted equilibrium

compositions
[2][3]

Experimental Protocols
The experimental data used for the validation of thermodynamic models of chromite are

obtained through various high-temperature experimental techniques.

High-Temperature Heat Capacity Measurement

Method: Differential Scanning Calorimetry (DSC) is employed to measure the heat capacity

of chromite at high temperatures.[1]
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Procedure: A sample of pure chromite is heated in the calorimeter, and the heat flow required

to raise its temperature is measured relative to a standard. To prevent oxidation, these

measurements are often conducted under an inert atmosphere.[1] The resulting data is then

fitted to empirical equations, such as the Maier-Kelley equation, to describe the heat capacity

as a function of temperature.[1]

Phase Equilibria Studies

Method: High-temperature equilibration experiments are conducted in controlled atmosphere

furnaces.

Procedure: Samples of chromite, often mixed with other components like fluxes and

reductants, are heated to a specific temperature for a set duration to reach equilibrium.[4]

The experiments are then quenched to preserve the high-temperature phases. The resulting

phases are identified and quantified using techniques such as X-ray Diffraction (XRD) and

Scanning Electron Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDS).[5]

Electron probe microanalysis can be used to determine the precise composition of the

individual phases.[2]

Mandatory Visualization
The following diagrams illustrate the workflow for validating thermodynamic models with

experimental data and the signaling pathway of chromite reduction.

Caption: Workflow for validating thermodynamic models with experimental data.

Caption: Simplified pathway of chromite reduction at high temperatures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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